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For Researchers, Scientists, and Drug Development Professionals

Introduction
1,1,1-Trifluoroethane, commercially known as HFC-143a or R-143a, is a hydrofluorocarbon

(HFC) with the chemical formula CF₃CH₃. It is a colorless and odorless gas at standard

conditions. Due to its thermodynamic properties, HFC-143a has been utilized as a refrigerant,

often as a component in blends. This guide provides a comprehensive overview of the key

thermophysical properties of HFC-143a, focusing on data obtained from experimental studies.

The information is presented in a structured format to facilitate its use in research,

development, and modeling applications.

Core Thermophysical Properties
The following sections detail the critical thermophysical properties of HFC-143a. The data is

summarized in tables for clarity and ease of comparison, followed by descriptions of the

experimental methodologies used to obtain these measurements.

Viscosity
Viscosity is a measure of a fluid's resistance to shear stress and is a critical parameter in fluid

dynamics, heat transfer, and lubrication calculations. The viscosity of HFC-143a has been

determined for both its gaseous and compressed liquid phases.

Data Presentation: Viscosity of HFC-143a
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Phase
Temperature
Range (K)

Pressure
Range (MPa)

Experimental
Method

Reference

Gaseous 298.15 - 423.15 Up to 9
Oscillating-Disk

Viscometer
[1]

Compressed

Liquid
254 - 293 Up to 10

Vibrating-Wire

Viscometer
[2][3]

Experimental Protocols: Viscosity Measurement

Two primary methods have been employed for the high-precision measurement of the viscosity

of HFC-143a: the oscillating-disk viscometer for the gaseous phase and the vibrating-wire

viscometer for the compressed liquid phase.

Oscillating-Disk Viscometer: This method involves a disk that undergoes torsional

oscillations in the fluid being measured. The viscous drag exerted by the fluid on the disk

causes a damping of the oscillations. By measuring the rate of this damping (the logarithmic

decrement of the oscillation amplitude), the viscosity of the fluid can be determined. The

experimental setup typically consists of a temperature- and pressure-controlled chamber

housing the oscillating disk assembly.

Vibrating-Wire Viscometer: In this technique, a taut wire is immersed in the fluid and is made

to vibrate at its resonant frequency. The viscosity of the fluid is determined from the damping

effect it has on the wire's vibration or from the power required to maintain a constant

amplitude of vibration. This method is particularly well-suited for measurements in liquids and

at high pressures.

Experimental Workflow: Viscosity Measurement using a Vibrating-Wire Viscometer
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Sample Preparation and System Pressurization

Measurement Cycle

Data Acquisition and Analysis

Introduce HFC-143a into the measurement cell

Pressurize the system to the desired pressure using a high-pressure pump

Set and stabilize the temperature of the measurement cell

Excite the vibrating wire with a magnetic field

Measure the damped oscillations or the power required for constant amplitude

Calculate viscosity from the measured parameters

Record temperature, pressure, and viscosity data

Repeat measurements at different temperatures and pressures
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System Setup

Measurement Process

Data Analysis

Place HFC-143a in a temperature- and pressure-controlled cell with a hot wire

Allow the system to reach thermal equilibrium

Apply a step voltage to the hot wire

Record the change in resistance (and thus temperature) of the wire over a short time

Plot the temperature change against the logarithm of time

Determine the thermal conductivity from the slope of the linear portion of the plot
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Sample Preparation

Heating and Measurement

Calculation

Introduce a known mass of HFC-143a into the calorimeter cell

Seal the calorimeter and bring it to the initial desired temperature and pressure

Supply a precisely measured amount of electrical energy to the sample heater

Record the temperature of the sample as a function of time until a new equilibrium is reached

Calculate the specific heat capacity from the supplied energy, the mass of the sample, and the measured temperature rise
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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